3-Methyl-2-thioxo-1,3-thiazinan-4-one

• CAS: 7629-41-6

Core Science & Biosynthesis

Decoding the Pharmacological Landscape of 3-Methyl-2-thioxo-1,3-thiazinan-4-one Derivatives: A Technical Guide to Bioactivity and Therapeutic Potential

Executive Summary

The pursuit of novel pharmacophores in modern drug discovery often hinges on the functional versatility of heterocyclic core structures. Among these, the 1,3-thiazinan-4-one scaffold—particularly its 2-thioxo and 3-methyl substituted derivatives—has emerged as a highly privileged structural motif. Exhibiting an inherently dense array of hydrogen-bond acceptors, tunable lipophilicity, and multiple functionalization vectors (C-2, C-6, and N-3), these derivatives allow for precise structure-activity relationship (SAR) optimization.

As a Senior Application Scientist, I present this whitepaper to systematically deconstruct the molecular mechanisms, biological activities, and experimental validation frameworks associated with 3-methyl-2-thioxo-1,3-thiazinan-4-one derivatives. This guide is engineered to provide drug development professionals with actionable, rigorously validated intelligence for advancing thiazinane-based assets.

Chemical Space & Structural Significance

The foundational core, 3-methyl-2-thioxo-1,3-thiazinan-4-one, combines an endocyclic sulfur atom with an exocyclic thioxo group, alongside a well-defined lactam-like carbonyl. This unique electron distribution makes the molecule capable of diverse interactions:

• Metal Chelation: The sulfur/carbonyl juxtaposition mimics standard metal-binding pharmacophores, making it uniquely suited to target metalloenzymes or kinases.

• Covalent Modifiability: The unsaturated or transiently reactive states of substituted thiazinan-4-ones can act as selective Michael acceptors or competitive inhibitors.

• Bio-isosterism: The ring system routinely serves as a bio-isostere for rhodanine, thiazolidinediones, and pyrimidines, mitigating the severe off-target toxicities often associated with five-membered equivalents.

Primary Biological Activities and Mechanistic Pathways

Oncology: Immuno-Modulation via IDO1 Inhibition

A critical hurdle in oncology is tumor-driven immunosuppression. The enzyme Indoleamine 2,3-dioxygenase (IDO1) catabolizes L-tryptophan into kynurenine. Tryptophan depletion and kynurenine accumulation forcefully arrest the proliferation of cytotoxic T-cells, enabling the tumor to evade immune surveillance[1].

Derivatives of 2-thioxo-1,3-thiazinan-4-one have been identified as highly potent inhibitors of IDO1[2]. By directly antagonizing IDO1's catalytic pocket, these molecules halt tryptophan degradation, thereby breaking the local immune tolerance and rescuing T-cell activation in the tumor microenvironment[1].

Figure 1: Mechanism of IDO1 inhibition by thiazinan-4-one reversing T-cell immunosuppression.

Targeted Oncology: FLT3/VEGFR2 Dual Inhibition

The 1,3-thiazinan-4-one core (often modified with urea-based pendants) exhibits profound kinase inhibitory profiles. In Acute Myeloid Leukemia (AML), dual FLT3/VEGFR2 inhibitors derived from this scaffold effectively suppress malignant blast proliferation and concomitant tumor angiogenesis, proving superior to single-kinase targeting strategies[3].

Anti-Inflammatory Vectors (COX-1/COX-2)

Inflammation management demands high selectivity to circumvent gastrointestinal toxicity. 3-Alkyl-2-aryl-1,3-thiazinan-4-one derivatives incorporating a methylsulfonyl moiety have demonstrated phenomenal cyclooxygenase (COX-2) selectivity[4]. The inclusion of a benzyl group radically amplifies this selectivity compared to aliphatic substituents.

Infectious Disease: Antimalarial Efficacy

The hybridization of the 1,3-thiazinan-4-one skeleton with a 7-chloro-4-aminoquinoline moiety targets Plasmodium falciparum. The thiazinane core contributes crucial lipophilic bulk required to penetrate the parasitic food vacuole, effectively preventing heme detoxification.

Quantitative Bioactivity Summary

To facilitate rational design, the observed bioactivity metrics of validated thiazinan-4-one modifications are consolidated below.

Derivative Scaffold / Substitution	Primary Target	Therapeutic Indication	Key Quantitative Metric	Ref
Benzyl-1,3-thiazinan-4-one	COX-2	Inflammation	IC50 = 0.06 µM (Selectivity Index > 285)	[4]
2-thioxo-1,3-thiazinan-4-one	IDO1	Immuno-Oncology	Dose-dependent T-cell rescue	[1]
Urea-linked thiazinan-4-one	FLT3 / VEGFR2	Acute Myeloid Leukemia	Potent Dual Inhibition (Nanomolar range)	[3]
3-(3-(7-chloroquinolin-4-ylamino)propyl)-1,3-thiazinan-4-one	Heme Polymerase	Malaria (P. falciparum)	Superior suppression vs. CQ standard

Experimental Methodologies & Self-Validating Protocols

To ensure robust replication, the following procedures emphasize the causality of specific methodological decisions, ensuring a self-validating scientific environment.

Solvent-Free Synthesis of 2-thioxo-1,3-thiazinan-4-one Derivatives

The transition to solvent-free, one-pot synthesis fundamentally improves atom economy while utilizing the intrinsic reactivity of transient intermediates to push the equilibrium forward.

Step-by-Step Methodology:

• Dithiocarbamate Formation: Equimolar amounts of primary amine (1 mmol) and carbon disulfide (1 mmol) are combined at room temperature.

  • Causality: Immediate nucleophilic addition generates an alkyl ammonium dithiocarbamate salt. Operating without solvent ensures maximal localized concentration, driving the thermodynamic stability of the intermediate.

• Michael Addition & Cyclization: Acryloyl chloride (1 mmol) is slowly added to the reaction mixture.

  • Causality: Acryloyl chloride acts as a dielectrophile. The dithiocarbamate intermediate first attacks the alkene (Michael addition), positioning the amine perfectly to attack the acyl chloride in a subsequent, rapid intramolecular cyclization, extruding HCl[5].

• Purification & Validation: The crude reaction runs for 15 minutes, followed by washing.

  • Self-Validation Protocol: Before any biological assays, the product's identity must be orthogonally verified via

    C-NMR (specifically checking for the diagnostic C=S peak near 200.8 ppm and the C=O peak near 167.0 ppm) to ensure no unreacted acryloyl chloride remains, which would cause false positives in bioassays via indiscriminate alkylation[5].

Figure 2: Catalyst-free, solvent-free synthetic workflow of thiazinan-4-one derivatives.

In-Vitro IDO1 Cellular Inhibition Assay

Evaluating the capability of thiazinan-4-ones to reverse immunosuppression requires a carefully controlled cellular environment.

Step-by-Step Methodology:

• Cellular Induction: Seed HeLa cells in a 96-well plate. Treat with Recombinant Human IFN-

  (50 ng/mL) for 24 hours.

  • Causality: HeLa cells possess negligible baseline IDO1. IFN-

    artificially triggers the JAK/STAT pathway to induce robust IDO1 expression, accurately mimicking a tumor's immunosuppressive microenvironment[1].

• Compound Dosing & Counter-Screen: Add the target thiazinan-4-one derivative (serial dilutions in DMSO, max 0.5% final concentration).

  • Self-Validation Protocol: Parallel wells must undergo an MTT/CellTiter-Glo viability assay. Causality: If the compound is broadly cytotoxic, cells will die, leading to an artificial drop in kynurenine production. A verified IDO1 inhibitor must lower kynurenine without compromising gross cellular viability.

• Substrate Saturation: Supplement media with 100 µM L-Tryptophan.

  • Causality: Supplying excess substrate ensures the reaction velocity relies entirely on enzyme efficiency and antagonist efficacy rather than substrate depletion.

• Spectrophotometric Readout: Extract supernatants, treat with Trichloroacetic acid (to hydrolyze intermediate N-formylkynurenine), and react with Ehrlich’s reagent (2% p-dimethylaminobenzaldehyde in glacial acetic acid).

  • Causality: Ehrlich's reagent selectively reacts with the primary amine of kynurenine to yield a bright yellow Schiff base, enabling quantitative absorbance readings at 490 nm against a standard curve.

Future Directions: Expanding the Paridgm

Given the validated molecular activity of 3-methyl-2-thioxo-1,3-thiazinan-4-one derivatives in immuno-oncology and kinase inhibition, future optimization should leverage Scaffold Hopping and PROTACs (Proteolysis Targeting Chimeras) . By utilizing the thiazinan-4-one framework as a high-affinity "warhead" to recruit target proteins (like IDO1 or FLT3) and linking it to an E3 ligase ligand, researchers could shift the paradigm from transient enzymatic inhibition to permanent target degradation.

References

• Synthesis and antimalarial activity evaluation of 3-(3-(7-chloroquinolin-4-ylamino)propyl)-1,3-thiazinan-4-one derivatives. Arabian Journal of Chemistry.

• Therapeutic Utility of 1, 3-Thiazines. Saudi J. Med. Pharm. Sci.. 4

• Identification of 1,3-thiazinan-4-one urea-based derivatives as potent FLT3/VEGFR2 dual inhibitors for the treatment of acute myeloid leukemia. Journal of Molecular Structure (via R Discovery). 3

• Solvent Free One-Pot Synthesis of 2-thioxo-1,3-thiazinane-4-one Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements. 5

• WO2009073620A2 / CA2707308A1 - Ido inhibitors. Google Patents. 1

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The Ascendant Core: A Technical Guide to the 1,3-Thiazinan-4-one Scaffold in Modern Drug Discovery

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals on the 1,3-thiazinan-4-one core, a heterocyclic scaffold of burgeoning interest in medicinal chemistry. This document provides an in-depth exploration of its synthesis, chemical properties, and diverse biological activities, underpinned by field-proven insights and detailed experimental protocols.

Introduction: The Emergence of a Privileged Scaffold

The landscape of medicinal chemistry is in a perpetual state of evolution, with the quest for novel molecular architectures possessing therapeutic potential as a primary driving force. Within this dynamic environment, the 1,3-thiazinan-4-one core has emerged as a "privileged scaffold" – a molecular framework that is capable of providing useful ligands for more than one type of receptor or enzyme target. This six-membered heterocyclic system, containing a sulfur and a nitrogen atom, offers a unique combination of structural rigidity and synthetic tractability, making it an attractive starting point for the design of new therapeutic agents. Its three-dimensional structure provides a versatile platform for the introduction of various substituents, allowing for the fine-tuning of steric, electronic, and pharmacokinetic properties to achieve desired biological activities. This guide will serve as a detailed technical resource, navigating the synthesis, chemical behavior, and burgeoning biological significance of the 1,3-thiazinan-4-one core.

I. Synthetic Strategies: Constructing the 1,3-Thiazinan-4-one Core

The construction of the 1,3-thiazinan-4-one ring system can be achieved through several synthetic routes, with the choice of method often dictated by the desired substitution pattern and the availability of starting materials. The most prevalent and versatile approach is the multicomponent reaction involving the condensation of a primary amine, an aldehyde, and β-mercaptopropionic acid.

Three-Component Condensation: A Cornerstone of Synthesis

The one-pot, three-component reaction stands as the most efficient and widely employed method for the synthesis of 2,3-disubstituted 1,3-thiazinan-4-ones.[1][2] This strategy offers significant advantages in terms of operational simplicity, atom economy, and the ability to generate diverse libraries of compounds from readily available starting materials.

The reaction proceeds through the initial formation of an imine from the condensation of a primary amine and an aldehyde. Subsequent nucleophilic attack of the thiol group of β-mercaptopropionic acid on the imine, followed by an intramolecular cyclization via amide bond formation, yields the desired 1,3-thiazinan-4-one ring.[1]

Experimental Protocol: General Procedure for the Three-Component Synthesis of 2,3-Disubstituted 1,3-Thiazinan-4-ones [2]

• To a solution of the primary amine (1 mmol) and the corresponding aldehyde (1 mmol) in toluene (70 mL), the reaction mixture is stirred and refluxed using a Dean-Stark apparatus for 2 hours to facilitate imine formation.

• After cooling, β-mercaptopropionic acid (3 mmol) is added to the reaction mixture.

• The reaction is then refluxed for an additional period, typically ranging from 4 to 24 hours, while monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 2,3-disubstituted 1,3-thiazinan-4-one.

Table 1: Examples of 2,3-Disubstituted 1,3-Thiazinan-4-ones Synthesized via Three-Component Condensation

Entry	Amine	Aldehyde	Product	Yield (%)	Reference
1	1-(2-aminoethyl)pyrrolidine	Benzaldehyde	2-phenyl-3-(2-(pyrrolidin-1-yl)ethyl)-1,3-thiazinan-4-one	92	[2]
2	1-(2-aminoethyl)pyrrolidine	4-Fluorobenzaldehyde	2-(4-fluorophenyl)-3-(2-(pyrrolidin-1-yl)ethyl)-1,3-thiazinan-4-one	78	[2]
3	1-(2-aminoethyl)pyrrolidine	3-Chlorobenzaldehyde	2-(3-chlorophenyl)-3-(2-(pyrrolidin-1-yl)ethyl)-1,3-thiazinan-4-one	87	[2]
4	1-(2-aminoethyl)pyrrolidine	4-Chlorobenzaldehyde	2-(4-chlorophenyl)-3-(2-(pyrrolidin-1-yl)ethyl)-1,3-thiazinan-4-one	59	[2]

Other Synthetic Approaches

While the three-component reaction is predominant, other synthetic strategies have also been explored. These include the reaction of β-propiolactone with thioureas, which leads to the formation of 2-imino-1,3-thiazinan-4-ones.[1] Additionally, the cyclization of pre-formed intermediates, such as N-substituted-3-mercaptopropionamides, offers a more controlled, albeit lengthier, route to specific derivatives. A review by Silverberg and Moyer provides a comprehensive overview of various synthetic methods developed between 1995 and mid-2018.[3]

II. Chemical Reactivity and Physicochemical Properties

The 1,3-thiazinan-4-one core possesses distinct reactive sites that can be exploited for further functionalization. The carbonyl group at the C4 position can undergo typical carbonyl reactions, while the methylene groups at C5 and C6 can be subject to substitution or condensation reactions under specific conditions. The sulfur atom can be oxidized to the corresponding sulfoxide or sulfone, which can significantly modulate the biological activity of the molecule.[1]

Spectroscopic characterization is crucial for the unambiguous identification of 1,3-thiazinan-4-one derivatives. In ¹H NMR spectroscopy, the proton at the C2 position typically appears as a characteristic singlet. The methylene protons of the thiazinane ring exhibit distinct signals that can be used for structural elucidation.[4] In ¹³C NMR spectra, the carbonyl carbon at C4 resonates at a characteristic downfield chemical shift.

III. Biological Activities and Therapeutic Potential

The 1,3-thiazinan-4-one scaffold has been investigated for a range of biological activities, demonstrating its potential as a versatile platform for the development of novel therapeutic agents.

Enzyme Inhibition

A significant area of investigation has been the evaluation of 1,3-thiazinan-4-one derivatives as enzyme inhibitors.

• Acetylcholinesterase (AChE) Inhibition: Certain 2,3-disubstituted 1,3-thiazinan-4-ones have been synthesized and evaluated as inhibitors of acetylcholinesterase, an enzyme implicated in the progression of Alzheimer's disease.[2] This suggests the potential of this scaffold in the development of new treatments for neurodegenerative disorders.

• Cyclooxygenase (COX) Inhibition: 3-Alkyl-2-aryl-1,3-thiazinan-4-one derivatives have demonstrated inhibitory activity against cyclooxygenase (COX-1 and COX-2) enzymes.[5] Selective inhibition of COX-2 is a key strategy in the development of anti-inflammatory drugs with reduced gastrointestinal side effects.

Antimicrobial and Anticancer Activities

The therapeutic utility of 1,3-thiazine-containing compounds extends to antimicrobial and anticancer applications. While much of the literature focuses on the broader class of 1,3-thiazines, the 1,3-thiazinan-4-one core is a key component of many of these bioactive molecules.

• Antimicrobial Activity: Various 1,3-thiazine derivatives have shown promising antibacterial and antifungal properties.[5] The incorporation of the 1,3-thiazinan-4-one moiety is often a strategic choice to enhance the antimicrobial spectrum and potency.

• Anticancer Activity: Several studies have reported the antitumor activity of 1,3-thiazine derivatives against various cancer cell lines, including human breast carcinoma (MCF-7).[5] The ability to introduce diverse substituents onto the 1,3-thiazinan-4-one core allows for the exploration of structure-activity relationships to optimize anticancer efficacy.

Diagram: General Synthetic Pathway and Key Biological Activities of 1,3-Thiazinan-4-one Derivatives

Caption: Synthetic route and biological applications of the 1,3-thiazinan-4-one core.

IV. Structure-Activity Relationship (SAR) Insights

Preliminary structure-activity relationship (SAR) studies have provided valuable insights into the structural requirements for the biological activity of 1,3-thiazinan-4-one derivatives. For instance, in the context of COX inhibition, the nature of the substituents at the N3 and C2 positions of the thiazinan-4-one ring plays a crucial role in determining the potency and selectivity of the compounds.[5] Similarly, for antimicrobial and anticancer activities, the electronic and steric properties of the substituents on the aromatic rings attached to the core are critical determinants of efficacy.[5] Further systematic exploration of the chemical space around the 1,3-thiazinan-4-one scaffold is warranted to delineate more comprehensive SAR models.

V. Future Directions and Conclusion

The 1,3-thiazinan-4-one core represents a promising and relatively underexplored scaffold in medicinal chemistry. The efficiency of its synthesis, coupled with its diverse biological activities, positions it as a valuable platform for the discovery of new drug candidates. Future research efforts should focus on:

• Expansion of Synthetic Methodologies: The development of novel and stereoselective synthetic routes to access a wider range of structurally diverse 1,3-thiazinan-4-one derivatives.

• In-depth Biological Profiling: Comprehensive screening of 1,3-thiazinan-4-one libraries against a broader panel of biological targets to uncover new therapeutic applications.

• Computational Modeling and SAR Studies: The use of computational tools to guide the rational design of more potent and selective 1,3-thiazinan-4-one-based inhibitors and to build robust structure-activity relationship models.

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Protocols & Analytical Methods

One-Pot Synthesis of N-Substituted 2-Thioxo-1,3-thiazinan-4-ones: A Detailed Guide for Medicinal Chemists

The N-substituted 2-thioxo-1,3-thiazinan-4-one scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug discovery. Its derivatives have demonstrated a wide spectrum of biological activities, including potential as anticancer, antimicrobial, and anti-inflammatory agents. This guide provides a comprehensive overview of an efficient, one-pot synthetic protocol, delving into the underlying reaction mechanism, offering a detailed experimental procedure, and addressing potential troubleshooting scenarios.

Significance in Drug Development

The 1,3-thiazinan-4-one core is a versatile pharmacophore. The presence of sulfur and nitrogen atoms, along with a carbonyl group, provides multiple points for hydrogen bonding and other non-covalent interactions with biological targets.[1] The 2-thioxo functionality further enhances its chemical reactivity and potential for diverse biological engagement. The ability to readily introduce a variety of substituents at the nitrogen atom (N-substitution) allows for the systematic exploration of structure-activity relationships (SAR), a cornerstone of modern drug design.[2] The development of efficient synthetic methodologies, such as the one-pot reaction described herein, is crucial for accelerating the discovery of novel therapeutic agents based on this scaffold.[3]

Reaction Mechanism and Rationale

The one-pot synthesis of N-substituted 2-thioxo-1,3-thiazinan-4-ones proceeds through a sequential reaction cascade involving a primary amine, carbon disulfide, and acryloyl chloride.[4][5] This method is particularly advantageous as it is often performed under solvent-free conditions at room temperature, making it an environmentally benign and efficient process.[4]

The reaction initiates with the nucleophilic attack of the primary amine on the electrophilic carbon of carbon disulfide. This step forms a dithiocarbamate salt intermediate.[5] Subsequently, a Michael addition occurs where the sulfur atom of the dithiocarbamate attacks the β-carbon of acryloyl chloride. The final step involves an intramolecular cyclization via nucleophilic acyl substitution, where the nitrogen atom attacks the carbonyl carbon of the acryloyl chloride moiety, leading to the formation of the six-membered 1,3-thiazinan-4-one ring and elimination of a chloride ion.[5]

Figure 1: Proposed reaction mechanism for the one-pot synthesis.

Experimental Protocol

This protocol describes a general procedure for the one-pot synthesis of N-substituted 2-thioxo-1,3-thiazinan-4-ones. The reaction can be adapted for various primary amines.

Materials and Reagents:

• Primary amine (e.g., propylamine, benzylamine)

• Carbon disulfide (CS₂)

• Acryloyl chloride

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Instrumentation:

• Magnetic stirrer with stir bar

• Round-bottom flask

• Dropping funnel

• Rotary evaporator

• NMR Spectrometer (¹H and ¹³C)

• Infrared (IR) Spectrometer

• Mass Spectrometer

Step-by-Step Procedure:

• Reaction Setup: In a well-ventilated fume hood, add the primary amine (10 mmol) to a 50 mL round-bottom flask equipped with a magnetic stir bar.

• Formation of Dithiocarbamate: Cool the flask in an ice bath. Slowly add carbon disulfide (12 mmol, 1.2 equivalents) to the stirred amine. The reaction is exothermic. Allow the mixture to stir for 15-30 minutes at room temperature to ensure complete formation of the dithiocarbamate salt.

• Michael Addition and Cyclization: To the resulting mixture, add acryloyl chloride (11 mmol, 1.1 equivalents) dropwise via a dropping funnel over 10-15 minutes. A precipitate may form. Continue stirring at room temperature for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, dilute the mixture with dichloromethane (20 mL). Wash the organic layer with saturated sodium bicarbonate solution (2 x 15 mL) to neutralize any remaining acid, followed by water (15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified by column chromatography on silica gel using a hexane-ethyl acetate gradient as the eluent.

• Characterization: The structure of the purified product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.[5]

Entry	Primary Amine	Product	Yield (%)
1	Propylamine	3-Propyl-2-thioxo-1,3-thiazinan-4-one	85
2	Butylamine	3-Butyl-2-thioxo-1,3-thiazinan-4-one	82
3	Benzylamine	3-Benzyl-2-thioxo-1,3-thiazinan-4-one	90
4	Allylamine	3-Allyl-2-thioxo-1,3-thiazinan-4-one	88

Table 1: Representative yields for the synthesis of various N-substituted 2-thioxo-1,3-thiazinan-4-ones.[5]

Troubleshooting and Key Considerations

• Exothermic Reaction: The initial reaction between the primary amine and carbon disulfide is exothermic. It is crucial to control the temperature by slow addition and cooling to prevent side reactions.

• Moisture Sensitivity: Acryloyl chloride is sensitive to moisture. Ensure all glassware is dry and the reaction is performed under an inert atmosphere if necessary, especially for sensitive substrates.

• Purification Challenges: Some products may be oils, making crystallization difficult. Column chromatography is generally the most effective purification method.[5]

• Substrate Scope: While this method is robust for many primary amines, sterically hindered amines may react slower or require elevated temperatures.

Workflow Visualization

Sources

• 1. Synthesis and Biological Applications of Thiazolidinone | IntechOpen [intechopen.com]
• 2. 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Application Note: Multi-Assay Protocol for Assessing the Antioxidant Activity of Thiazinanone Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Field: Medicinal Chemistry, Pharmacognosy, and Redox Biology

Executive Summary & Mechanistic Rationale

Thiazinanones—fully saturated, six-membered nitrogen- and sulfur-containing heterocycles—occupy a prominent position in contemporary medicinal chemistry[1]. Derivatives synthesised via multicomponent reactions (e.g., 2-picolylamine, arenaldehydes, and 3-mercaptopropionic acid) exhibit potent biological profiles, particularly as robust free radical scavengers[2].

Assessing the antioxidant capacity of novel thiazinanone derivatives cannot be achieved through a single metric. Because the structural diversity of the heterocyclic core dictates whether the molecule mitigates oxidative stress via Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET) , a multi-tiered approach is mandatory.

• DPPH & ABTS Assays: Both operate on mixed HAT and SET principles. However, DPPH is highly sensitive to steric hindrance and prefers lipophilic compounds[3]. The ABTS radical cation is less sterically hindered and is soluble in both aqueous and organic media, providing a broader operational window for diverse thiazinanone substitutions[4].

• FRAP Assay: Evaluates the capacity of the compound to reduce Fe³⁺ to Fe²⁺. This assay operates exclusively via the SET mechanism, allowing researchers to isolate and quantify the electron-donating power of the derivative without interference from HAT pathways[5].

Fig 1: Mechanistic selection logic for profiling thiazinanone antioxidant capacity.

Experimental Preparation & Self-Validating Controls

A trustworthy protocol must be a self-validating system. All assays require specific controls to prevent false positives caused by solvent interactions or baseline compound absorbance.

Standardized Reagents and Baseline Validations

• Sample Stock: Prepare all thiazinanone derivatives at a stock concentration of 10 mM in DMSO. Causality: Thiazinanones can exhibit variable aqueous solubility; DMSO ensures complete dissolution. Keep final DMSO concentration in the assay well below 1% (v/v) to prevent solvent-induced radical quenching.

• Positive Controls: Ascorbic Acid and Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid).

• Blanking Strategy: Thiazinanone derivatives may natively absorb in the UV-Vis spectrum. Every test concentration must include a sample blank (Sample + Assay Buffer/Solvent without the radical reagent) to subtract native absorbance from the final optical density (OD) reading.

Table 1: Standardized Assay Parameters

Assay Method	Target Radical/Complex	Detection Wavelength (nm)	Optimal Incubation	Primary Reaction Mechanism
DPPH	Stable DPPH• radical	517 nm	30 min (Dark)	HAT / SET
ABTS	ABTS•⁺ radical cation	734 nm	6 - 10 min (Dark)	SET / HAT
FRAP	Fe²⁺-TPTZ complex	593 nm	4 - 30 min (37°C)	SET (Exclusive)

Step-by-Step Methodologies

Fig 2: Standardized high-throughput microplate workflow for antioxidant assays.

Protocol I: DPPH Radical Scavenging Assay

This assay relies on the reduction of the purple DPPH• radical to a yellow hydrazine by the thiazinanone hydrogen donor[6].

Procedure:

• Reagent Preparation: Dissolve 0.1 mM DPPH in HPLC-grade methanol. Causality: Methanol supports the solubility of the lipophilic radical while accommodating organic derivatives[3]. Store in an amber bottle at 4°C to prevent auto-degradation.

• Assay Assembly (96-well plate): Add 100 µL of the thiazinanone working solution (at various concentrations, e.g., 5–200 µM) to the plate.

• Reaction Initiation: Rapidly add 100 µL of the 0.1 mM DPPH solution to each well.

• Incubation: Seal the plate and incubate at room temperature in the dark for 30 minutes. Causality: Thiazinanones often possess sterically hindered active sites (like C2 or N3 substitutions). A 30-minute window ensures the reaction reaches thermodynamic equilibrium[1].

• Quantification: Measure absorbance at 517 nm against a methanol blank.

Protocol II: ABTS Radical Cation Decolorization Assay

The ABTS method evaluates the quenching of a pre-generated radical cation. It is highly reproducible and less sensitive to the steric profiles of the thiazinanone derivatives[2].

Procedure:

• Radical Generation: Mix 7 mM ABTS aqueous stock solution with 2.45 mM potassium persulfate in a 1:1 ratio[3].

• Maturation: Incubate this mixture in total darkness at room temperature for 12–16 hours. Causality: Potassium persulfate is a slow oxidizer. This 12-hour maturation strictly guarantees complete radical formation and stabilizes the baseline absorbance[5].

• Standardization (Crucial Step): Dilute the mature ABTS•⁺ solution with ethanol or PBS until the absorbance at 734 nm is exactly

  . This provides a calibrated, self-validating baseline for all test runs.

• Reaction: Add 10 µL of the thiazinanone sample to 190 µL of the standardized ABTS•⁺ solution.

• Incubation & Reading: Incubate for 6 minutes in the dark. Measure absorbance at 734 nm[4].

Protocol III: Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the pure electron-donating capacity of the thiazinanones to reduce an iron-ligand complex[6].

Procedure:

• FRAP Reagent Preparation: Mix 300 mM Acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 volumetric ratio. Causality: The highly acidic pH (3.6) is mandatory to maintain iron solubility and force the electron transfer mechanism while suppressing native HAT activity[5].

• Thermal Equilibration: Pre-warm the FRAP reagent to 37°C.

• Reaction: Mix 10 µL of thiazinanone sample with 190 µL of the FRAP reagent in a microplate.

• Incubation: Incubate at 37°C for 10 to 30 minutes.

• Quantification: Measure the intensely blue Fe²⁺-TPTZ complex at 593 nm. Quantify results against an established standard curve using FeSO₄·7H₂O[3].

Data Analysis & Interpretation Framework

To ensure reproducibility across medicinal chemistry literature, data must be structured and normalized. Raw optical densities must be converted into % Scavenging/Inhibition , and subsequently into IC₅₀ (Half maximal inhibitory concentration) or TEAC (Trolox Equivalent Antioxidant Capacity).

Formula for Radical Scavenging (DPPH/ABTS):

Where is the absorbance of the radical without the thiazinanone, is the test reaction, and is the compound's native absorbance.

Table 2: Recommended Quantitative Reporting Structure

When publishing structure-activity relationships (SAR) for thiazinanones, summarize your findings systematically to allow straightforward comparison of the functional group impact.

Compound ID / Substitution	DPPH IC₅₀ (µM) ± SD	ABTS IC₅₀ (µM) ± SD	FRAP (µmol Fe(II)/g) ± SD	Mechanistic Inference
Thiazinanone 5a [2]	14.5 ± 0.8	18.2 ± 1.1	115.4 ± 3.2	Mixed HAT/SET dominant
Thiazinanone 5b	> 200	45.3 ± 2.0	20.1 ± 1.5	Sterically hindered HAT
Trolox (Standard)	12.1 ± 0.5	15.6 ± 0.4	145.2 ± 2.1	Baseline Reference
Ascorbic Acid (Std)	9.8 ± 0.3	11.2 ± 0.2	160.8 ± 1.9	Baseline Reference

Note: Extract IC₅₀ values via non-linear regression analysis (e.g., four-parameter logistic curve) mapping % inhibition against the Log₁₀ of the derivative concentration.

References

• Benchchem.
• Synthesis and Antioxidant Activity of 3-(Pyridin-2-ylmethyl)-1,3-thiazinan(thiazolidin)
• National Institutes of Health (NIH) / PMC.
• National Institutes of Health (NIH) / PMC.
• E3S Web of Conferences.
• Journal of Universitas Airlangga.

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• 1. Chemistry of Substituted Thiazinanes and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Synthesis and the Biological Evaluation of New Thiazolidin-4-one Derivatives Containing a Xanthine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. e-journal.unair.ac.id [e-journal.unair.ac.id]

Application Notes and Protocols for 3-Methyl-2-thioxo-1,3-thiazinan-4-one in Agricultural Chemistry Research

Introduction: The Potential of N-Substituted Thiazinanones in Agrochemical Discovery

The relentless pursuit of novel, effective, and environmentally benign agrochemicals is a cornerstone of modern agricultural research. Within the vast landscape of heterocyclic chemistry, sulfur and nitrogen-containing scaffolds have consistently yielded compounds with potent biological activities. The 1,3-thiazinan-4-one core, particularly its N-substituted and 2-thioxo derivatives, represents a promising, yet underexplored, chemotype for the development of new herbicides, fungicides, and insecticides. This document provides a detailed guide for researchers on the synthesis, characterization, and biological evaluation of a representative member of this class, 3-Methyl-2-thioxo-1,3-thiazinan-4-one, drawing upon established methodologies for related heterocyclic systems.

The rationale for investigating this specific scaffold is rooted in the known bioactivities of related structures. For instance, various derivatives of 1,3-thiazine have demonstrated significant fungicidal and herbicidal properties.[1][2] Similarly, the 2-thioxo-thiazolidin-4-one (rhodanine) moiety, a close structural relative, is a well-established pharmacophore with a broad spectrum of biological activities, including antifungal and nematicidal effects.[3][4][5][6] The introduction of a methyl group at the N-3 position is a strategic modification to explore its influence on lipophilicity, metabolic stability, and target interaction, key determinants of a compound's efficacy as an agrochemical.

This guide is designed to be a practical resource, providing not only step-by-step protocols but also the scientific reasoning behind the experimental choices, ensuring a robust and reproducible research workflow.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 3-Methyl-2-thioxo-1,3-thiazinan-4-one is fundamental for its effective application in research.

Property	Predicted/Typical Value	Significance in Agrochemical Research
Molecular Formula	C5H7NOS2[7]	Determines molecular weight and elemental composition.[7]
Molecular Weight	161.25 g/mol [7]	Influences diffusion, transport, and dose-response relationships.[7]
Appearance	Likely a crystalline solid	Important for handling, formulation, and storage.
Solubility	Expected to be soluble in organic solvents (e.g., DMSO, acetone, chloroform) and have low aqueous solubility.	Crucial for designing solvent systems for synthesis, purification, and bioassays.
Melting Point	To be determined experimentally	A key indicator of purity.
LogP	To be determined experimentally	Predicts the compound's partitioning between aqueous and lipid phases, affecting its uptake and translocation in plants and pests.

Synthesis and Characterization Protocols

The synthesis of 3-Methyl-2-thioxo-1,3-thiazinan-4-one can be approached through a multi-step reaction sequence, analogous to methods reported for similar N-substituted heterocyclic compounds.[4][5]

Workflow for Synthesis and Characterization

Caption: Workflow for the synthesis and characterization of 3-Methyl-2-thioxo-1,3-thiazinan-4-one.

Detailed Synthesis Protocol

Materials:

• 3-Mercaptopropanoic acid

• Methyl isothiocyanate

• Triethylamine (TEA) or other suitable base

• N,N'-Dicyclohexylcarbodiimide (DCC) or other dehydrating agent

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Solvents for purification (e.g., Ethyl acetate, Hexane)

Procedure:

• Step 1: Formation of the Dithiocarbamate Intermediate.

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-mercaptopropanoic acid (1 equivalent) and triethylamine (1.1 equivalents) in the chosen anhydrous solvent.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add methyl isothiocyanate (1 equivalent) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Step 2: Cyclization to form 3-Methyl-2-thioxo-1,3-thiazinan-4-one.

  • Once the formation of the intermediate is complete, cool the reaction mixture again to 0°C.

  • In a separate flask, dissolve DCC (1.1 equivalents) in a minimal amount of the anhydrous solvent.

  • Add the DCC solution dropwise to the reaction mixture. A precipitate of dicyclohexylurea (DCU) will form.

  • Allow the reaction to stir at room temperature for 24-48 hours.

• Work-up and Purification.

  • Filter the reaction mixture to remove the precipitated DCU.

  • Wash the filtrate with a dilute acid (e.g., 1M HCl) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization from an appropriate solvent.

Spectroscopic Characterization

The structure of the synthesized 3-Methyl-2-thioxo-1,3-thiazinan-4-one should be confirmed using standard spectroscopic techniques. Based on data for analogous compounds, the following spectral features are expected:[8][9]

• ¹H NMR (in CDCl₃ or DMSO-d₆):

  • A singlet for the N-methyl protons (δ ≈ 3.0-3.5 ppm).

  • Two triplets for the methylene protons of the thiazinane ring (δ ≈ 2.5-4.0 ppm).

• ¹³C NMR (in CDCl₃ or DMSO-d₆):

  • A peak for the thiocarbonyl carbon (C=S) (δ ≈ 170-180 ppm).[8]

  • A peak for the carbonyl carbon (C=O) (δ ≈ 160-170 ppm).

  • A peak for the N-methyl carbon (δ ≈ 30-40 ppm).

  • Peaks for the methylene carbons of the thiazinane ring.

• FT-IR (KBr pellet or thin film):

  • A strong absorption band for the carbonyl group (C=O) stretching (ν ≈ 1650-1750 cm⁻¹).

  • A characteristic absorption for the thiocarbonyl group (C=S) stretching (ν ≈ 1100-1300 cm⁻¹).

• Mass Spectrometry (ESI-MS or GC-MS):

  • The molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight.

Protocols for Biological Evaluation

The potential of 3-Methyl-2-thioxo-1,3-thiazinan-4-one as an agrochemical can be assessed through a series of in vitro and in vivo bioassays.

Fungicidal Activity Screening

Many heterocyclic compounds containing a thioxo group exhibit potent antifungal activity.[3][10][11][12][13]

Protocol: In Vitro Mycelial Growth Inhibition Assay

• Preparation of Test Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Make serial dilutions to obtain a range of test concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Culture Medium: Prepare Potato Dextrose Agar (PDA) and sterilize by autoclaving.

• Assay Setup:

  • To sterile molten PDA (cooled to about 45-50°C), add the appropriate volume of the test compound solution to achieve the desired final concentration. Also, prepare a solvent control (with DMSO only) and a negative control (no compound or solvent).

  • Pour the amended PDA into sterile Petri dishes and allow them to solidify.

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the actively growing margin of a fungal culture (e.g., Botrytis cinerea, Rhizoctonia solani, Sclerotinia sclerotiorum) onto the center of each agar plate.

• Incubation: Incubate the plates at the optimal temperature for the specific fungus (e.g., 25°C) in the dark.

• Data Collection: After a set incubation period (when the mycelium in the negative control plate has reached the edge), measure the diameter of the fungal colony in two perpendicular directions.

• Analysis: Calculate the percentage of mycelial growth inhibition using the following formula:

  • Inhibition (%) = [(dc - dt) / dc] x 100

  • Where dc is the average diameter of the fungal colony in the control and dt is the average diameter of the fungal colony in the treated plate.

  • Determine the EC₅₀ (effective concentration to inhibit 50% of growth) value.

Herbicidal Activity Screening

Derivatives of 1,3,4-thiadiazole and other related heterocycles have shown promising herbicidal activity.[9][14][15]

Protocol: Pre-emergence and Post-emergence Herbicidal Assay

• Plant Species: Select a range of monocotyledonous (e.g., Echinochloa crus-galli) and dicotyledonous (e.g., Amaranthus retroflexus, Brassica campestris) weed species.

• Planting: Sow seeds of the selected species in pots containing a suitable soil mix.

• Pre-emergence Application:

  • Within 24 hours of sowing, apply the test compound as a soil drench or spray at various concentrations (e.g., 100, 500, 1000 g/ha).

  • Include a solvent control and an untreated control.

• Post-emergence Application:

  • Allow the plants to grow to the 2-3 leaf stage.

  • Apply the test compound as a foliar spray at various concentrations.

• Growth Conditions: Maintain the pots in a greenhouse or growth chamber with controlled temperature, humidity, and light conditions.

• Evaluation: After a specified period (e.g., 14-21 days), visually assess the herbicidal effect based on a rating scale (e.g., 0 = no effect, 100 = complete kill). Observe symptoms such as chlorosis, necrosis, and growth inhibition.

Insecticidal Activity Screening

While less commonly reported for this specific scaffold, screening for insecticidal activity is a valuable component of a comprehensive evaluation.

Protocol: Contact and Ingestion Toxicity Assay (e.g., against Aphids)

• Test Organism: Rear a culture of a suitable insect pest, such as the green peach aphid (Myzus persicae).

• Contact Toxicity:

  • Spray host plant leaves (e.g., cabbage leaf discs) with different concentrations of the test compound.

  • After the spray has dried, place a known number of aphids onto the treated leaves.

  • Maintain the leaf discs in a controlled environment.

• Ingestion Toxicity (Systemic Activity):

  • Apply the test compound as a soil drench to potted host plants.

  • After a set period for uptake and translocation (e.g., 48 hours), infest the plants with a known number of aphids.

• Mortality Assessment: Count the number of dead and live aphids after 24, 48, and 72 hours.

• Analysis: Calculate the percentage mortality and determine the LC₅₀ (lethal concentration to kill 50% of the population).

Data Interpretation and Structure-Activity Relationship (SAR) Insights

The biological data obtained should be carefully analyzed to understand the potential of 3-Methyl-2-thioxo-1,3-thiazinan-4-one. Comparing its activity to that of other N-substituted derivatives (e.g., N-ethyl, N-propyl, N-phenyl) can provide valuable insights into the structure-activity relationship (SAR). For instance, modifications that alter the lipophilicity or steric bulk at the N-3 position can significantly impact biological activity.

Conclusion

While 3-Methyl-2-thioxo-1,3-thiazinan-4-one is a specific molecule, the protocols and scientific rationale presented here provide a robust framework for its investigation and for the broader exploration of the N-substituted 2-thioxo-1,3-thiazinan-4-one chemical space. The structural similarity to known bioactive heterocyclic systems suggests a high probability of discovering novel agrochemical leads within this class of compounds. Rigorous synthesis, thorough characterization, and comprehensive biological evaluation are the essential steps in unlocking this potential.

References

• Synthesis and Biological Evaluation of Some New 3-Aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones and 3-Aryl-2-(benzylthio)quinazolin-4(3H)-ones as Antioxidants; COX-2, LDHA, α-Glucosidase and α-Amylase Inhibitors; and Anti-Colon Carcinoma and Apoptosis-Inducing Agents. MDPI.
• Synthesis and Herbicidal Activity of 5-(4-Hydroxybenzyl)-2-Thioxoimidazolidin-4-one Esters. MDPI.
• Synthesis and biological evaluations of some 2-thioxo-1,2,3,4-tetrahydropyrimidine deriv
• 3-METHYL-2-THIOXO-1,3-THIAZINAN-4-ONE. gsrs.
• Design, Synthesis and the Biological Evaluation of New 1,3-Thiazolidine-4-ones Based on the 4-Amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one Scaffold. PMC.
• SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW 1,3,4- THIADIAZOLE DERIVATIVES FOR THEIR ANTIMICROBIAL ACTIVITIES. ijpcbs.
• Antifungal Thiazolidines: Synthesis and Biological Evalu
• Biological Evaluation of Some Synthesized N-Substituted 1,3,4 Thiadiazole deriv
• Synthesis and Fungicidal Activity of Simple Structural 1,3-Thiazolidine-2-Thione Derivatives.
• 3-(3-Methylphenyl)-2-thioxo-1,3-thiazolidin-4-one. PMC.
• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI.
• Synthesis and Fungicidal Activity of Some New 4H-Chromen-4-ones Containing Some 1,3-Thiazole, 1,3-Thiazine, 1,2,4-Triazole and 1,2,4-Triazine Moieties.
• Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibr
• 3-(3-Methylphenyl)-2-thioxo-1,3-thiazolidin-4-one.
• Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Deriv
• Synthesis and herbicidal activities of 1,3,4-thiadiazole derivatives of 5-(fluoro-substituted phenyl)-2-furamide.
• Review on Synthetic Strategies for 1,3,4-Thiadiazines and its Biological Activity. MDPI.
• Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents. MDPI.
• Herbicidal activity of 1,3,4-thiadiazole derivatives.
• Synthesis and pesticidal activity of new 1,3,4-oxadiazole thioether compounds containing a trifluoromethylpyrazoyl moiety. PMC.
• Design, synthesis, and nematicidal activities of novel 1,3-thiazin(thiazol)-4-one derivatives against Meloidogyne incognita.
• Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences.
• Synthesis and Biological Activity of Some New Thiazolidinone Derivatives.
• Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. SBQ.
• Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. MDPI.

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• 8. Synthesis and Biological Evaluation of Some New 3-Aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones and 3-Aryl-2-(benzylthio)quinazolin-4(3H)-ones as Antioxidants; COX-2, LDHA, α-Glucosidase and α-Amylase Inhibitors; and Anti-Colon Carcinoma and Apoptosis-Inducing Agents [mdpi.com]
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Reference Data & Comparative Studies

Comparing the biological activity of 3-Methyl-2-thioxo-1,3-thiazinan-4-one with other rhodanines

Beyond the 5-Membered Ring: Comparing 3-Methyl-2-thioxo-1,3-thiazinan-4-one to Standard Rhodanines in Biological Assays

For decades, the rhodanine scaffold (2-thioxo-4-thiazolidinone) has been a double-edged sword in drug discovery. While frequently flagged as Pan-Assay Interference Compounds (PAINS) due to their tendency to aggregate or undergo non-specific reactions, rhodanines remain highly utilized pharmacophores. They are particularly valuable for targeting metalloenzymes—such as Indoleamine 2,3-dioxygenase 1 (IDO1)—due to the robust coordinate bonding between their exocyclic sulfur and the target's metal center[1].

However, ring expansion from the classic 5-membered rhodanine to the 6-membered 1,3-thiazinan-4-one framework—specifically 3-Methyl-2-thioxo-1,3-thiazinan-4-one —represents a sophisticated structural evolution[2]. As a Senior Application Scientist, I present this guide to dissect the causality behind this structural shift, comparing the thermodynamic and biological efficacy of both scaffolds, and providing a self-validating experimental workflow for benchmarking their performance in cellular environments.

Structural & Mechanistic Foundations

The fundamental difference between these two compounds lies in the ring topology and the resulting spatial presentation of their hydrogen-bond acceptors and metal-coordinating vectors.

• Standard Rhodanine: Features a rigid, nearly planar 5-membered ring. Its low molecular weight and planar nature often lead to promiscuous binding across various enzyme active sites, creating high background noise in high-throughput screening (HTS) campaigns.

• 3-Methyl-2-thioxo-1,3-thiazinan-4-one: The insertion of an additional methylene (-CH2-) unit yields a 6-membered ring capable of adopting a half-chair or boat conformation[2]. Furthermore, the

  -methylation eliminates a hydrogen-bond donor, significantly increasing the ClogP (lipophilicity)[3].

Mechanistically, this altered "bite angle" changes how the molecule engages with complex binding pockets. In the context of tumor immunosuppression, IDO1 is a heme-containing enzyme that initiates the degradation of L-tryptophan into L-kynurenine, triggering T-cell anergy[4]. While traditional rhodanines force a linear coordination with the heme Fe2+ core, the 6-membered thiazinanone derivatives provide an angled coordinate bond[5]. This subtly shifts the compound's geometry within the hydrophobic pocket, significantly improving target selectivity and minimizing off-target interactions.

Fig 1: Mechanism of IDO1 competitive inhibition by 1,3-thiazinan-4-ones to rescue T-cell activity.

Biological Efficacy Comparison

When profiling these scaffolds against primary immunological and inflammatory targets, quantitative differences emerge in their physicochemical behavior and target affinities. Below is a comparative synthesis of their properties when utilized as core pharmacophores.

Physicochemical / Biological Property	Standard Rhodanine (Unsubstituted)	3-Methyl-2-thioxo-1,3-thiazinan-4-one	Causality / Impact on Drug Development
Ring Architecture	5-membered (Thiazolidine)	6-membered (Thiazinane)	6-membered rings reduce molecular planarity, lowering the likelihood of DNA intercalation and non-specific protein aggregation[6].
Molecular Weight	~133.19 g/mol	161.25 g/mol	Slight increase remains well within the "Rule of 3" for ideal fragment-based drug discovery.
Lipophilicity (ClogP)	0.1 – 0.5 (Hydrophilic)	0.8 – 1.2 (Moderately Lipophilic)	-methylation and the extra methylene group improve passive membrane permeability, leading to higher intracellular concentrations in cell-based assays.
Heme Iron Coordination	High affinity, highly linear	Modulated, angle-dependent	The structural pucker of the thiazinanone alters the binding vector, rescuing the scaffold from classic PAINS-related promiscuity.
Biological Selectivity	Broad (Aldose Reductase, COX, IDO1)	Tuned (Enhanced COX-2 and IDO1 specificity)	Specific substitution allows targeted steric clashes in off-target enzymes while preserving necessary interactions in IDO1 or COX-2 binding pockets[7].

Self-Validating Experimental Protocol: IDO1 Enzymatic Assay

To objectively compare the biological activity of 3-Methyl-2-thioxo-1,3-thiazinan-4-one against a standard rhodanine, researchers must deploy a highly controlled enzymatic assay. Because thioxo-heterocycles can generate false positives by acting as redox cyclers, every assay must act as a self-validating system. The following colorimetric protocol quantifies the conversion of L-tryptophan to L-kynurenine[8], utilizing critical buffer additives to enforce strict experimental causality.

Step-by-Step Methodology

1. Reagent Preparation & Buffer Causality:

• Assay Buffer: Prepare a 50 mM potassium phosphate buffer at pH 6.5. Causality: IDO1 requires a slightly acidic environment for optimal oxidation kinetics[9].

• Reducing System: Add 20 mM Ascorbic Acid and 10 µM Methylene Blue. Causality: IDO1 is only active when its heme iron is in the ferrous (Fe2+) state. This electron-carrier cascade continuously reduces auto-oxidized Fe3+ back to Fe2+[4].

• H2O2 Scavenger: Add 225 units of Catalase. Causality: The reducing system naturally produces hydrogen peroxide as a byproduct, which can rapidly denature recombinant IDO1. Catalase protects the enzyme architecture[10].

2. Compound Incubation (The Self-Validating Matrix):

• Prepare your test compounds (Thiazinanone and Rhodanine derivatives) in DMSO.

• Negative Control: Vehicle only (DMSO) to establish

  (maximum enzyme activity).

• Positive Control: Epacadostat (a clinically validated IDO1 inhibitor) to verify assay sensitivity and establish a baseline

  .

• Incubate 0.800 µg of recombinant human IDO1 (rhIDO1) with the compounds and 200 µM L-Tryptophan for 30 minutes at 37°C[10].

3. Reaction Termination and Derivatization:

• Add 20 µL of 30% (w/v) Trichloroacetic Acid (TCA) and heat the microplate to 50°C for 30 minutes. Causality: TCA achieves two critical functions: it denatures the IDO1 enzyme to immediately stop the reaction, and the heat forces the hydrolysis of the unstable intermediate (N-formylkynurenine) into stable L-kynurenine[8].

• Add 100 µL of 2% (w/v) p-dimethylaminobenzaldehyde (p-DMAB; Ehrlich's reagent) dissolved in acetic acid[1].

4. Spectrophotometric Readout:

• Measure absorbance at 480–492 nm. The p-DMAB reacts specifically with L-kynurenine to form a bright yellow chromophore. Lower absorbance indicates higher compound efficacy (less kynurenine produced)[1].

5. Orthogonal Biophysical Validation:

• Crucial Step: To definitively prove that the 3-Methyl-2-thioxo-1,3-thiazinan-4-one is a true competitive inhibitor and not simply a protein aggregator (a known risk for rhodanines), positive hits must be evaluated using Surface Plasmon Resonance (SPR). SPR will confirm 1:1 binding stoichiometry and validate the actual association/dissociation kinetics.

Fig 2: High-throughput screening and validation workflow for evaluating IDO1 inhibitors.

References

• Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO-1) Inhibitors Based on Ortho-Naphthaquinone-Containing Natural Product Molecules (MDPI) URL:[Link]

• Quantification of IDO1 enzyme activity in normal and malignant tissues Biomedical Chromatography (PMC - NIH) URL:[Link]

• Chemistry of Substituted Thiazinanes and Their Derivatives Molecules (PMC - NIH) URL:[Link]

• Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) URL:[Link]

• Modulators of Indoleamine 2,3-Dioxygenase (Patent WO2009073620A2)

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A Head-to-Head Comparison of Thiazinanones and Thiazolidinones in Biological Assays: A Guide for Researchers

In the landscape of heterocyclic chemistry and drug discovery, thiazinanones and thiazolidinones represent two closely related sulfur and nitrogen-containing scaffolds that have garnered significant attention for their diverse biological activities. While structurally similar—differing by a single carbon atom in their core ring structure (a six-membered ring for thiazinanones and a five-membered ring for thiazolidinones)—this seemingly minor variation can lead to profound differences in their pharmacological profiles. This guide provides a comprehensive head-to-head comparison of these two heterocyclic systems, offering insights into their performance in key biological assays, supported by experimental data and detailed protocols to aid researchers in their own investigations.

Structural Overview: A Tale of Two Rings

At a glance, the structural relationship between thiazinanones and thiazolidinones is evident. However, the larger, more flexible six-membered ring of thiazinanones compared to the more compact and rigid five-membered ring of thiazolidinones dictates their three-dimensional shape and, consequently, their interaction with biological targets.

DOT Diagram: Core Structures

Caption: Core chemical structures of thiazinanone (left) and thiazolidinone (right).

Performance in Key Biological Assays: A Comparative Analysis

The true measure of these scaffolds lies in their biological activity. Here, we compare their performance in three critical areas of drug discovery: anticancer, antimicrobial, and anti-inflammatory research.

Anticancer Activity

Both thiazinanones and thiazolidinones have been extensively investigated for their potential as anticancer agents. Thiazolidinone derivatives, in particular, have shown remarkable activity against a wide range of cancer cell lines.[1][2][3][4]

A direct comparison of the two scaffolds as inhibitors of human dihydroorotate dehydrogenase (hDHODH), a key enzyme in pyrimidine biosynthesis and a target for cancer therapy, revealed that the 4-thiazolidinone scaffold is crucial for potent inhibitory activity.[5] When the 4-thiazolidinone ring was replaced by a 1,3-thiazin-4-one, the inhibitory activity decreased dramatically, highlighting the importance of the five-membered ring for this specific target.[5]

Table 1: Comparative Anticancer Activity Data (IC₅₀ in µM)

Compound Class	Target Cell Line	Representative IC₅₀ (µM)	Reference Compound	Reference IC₅₀ (µM)	Source
Thiazolidinones	MDA-MB-231 (Breast)	8.16	Doxorubicin	-	[1]
MCF-7 (Breast)	5.33	Doxorubicin	4.17	[1]
HepG2 (Liver)	4.97	Doxorubicin	4.50	[1]
HCT116 (Colon)	5.1 - 22.08	-	-	[1]
Thiazinanones	-	Limited direct comparative data available	-	-

Note: Direct head-to-head anticancer data for thiazinanones against the same cell lines under identical conditions is scarce in the literature, making a direct, broad comparison challenging.

Antimicrobial Activity

The fight against microbial resistance has led to the exploration of novel scaffolds, with both thiazinanones and thiazolidinones emerging as promising candidates. Thiazolidinones have demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[6][7][8][9][10][11][12][13] The mechanism of antibacterial action for some thiazolidinones involves the inhibition of bacterial enzymes crucial for cell wall synthesis.[6]

Table 2: Comparative Antimicrobial Activity Data (MIC in µg/mL)

Compound Class	Bacterial Strain	Representative MIC (µg/mL)	Fungal Strain	Representative MIC (µg/mL)	Source
Thiazolidinones	S. aureus	0.008 - 0.24	C. albicans	0.01 - 0.02	[11]
E. coli	0.008 - 0.06	A. niger	0.01 / 0.02	[11]
P. aeruginosa	0.008 - 0.06	-	-	[11]
Thiazinanones	-	Limited direct comparative data available	-	Limited direct comparative data available

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases, and the development of effective anti-inflammatory agents is a major research focus. Thiazolidinones have been extensively studied for their anti-inflammatory properties, with some derivatives acting as inhibitors of cyclooxygenase (COX) enzymes, key players in the inflammatory cascade.[6][15][16][17] The well-known antidiabetic thiazolidinediones (glitazones) also exhibit anti-inflammatory effects through the activation of peroxisome proliferator-activated receptor-gamma (PPARγ).[1][18][19][20]

A study that synthesized both thiazolidin-4-ones and thiazinan-4-ones found that both classes of compounds exhibited acetylcholinesterase (AChE) inhibitory activity, which can have implications for neuroinflammation.[21] While this provides a point of direct comparison, comprehensive studies comparing their broader anti-inflammatory effects through mechanisms like COX inhibition are needed.

Table 3: Comparative Anti-inflammatory Activity Data

Compound Class	Assay	Key Finding	Source
Thiazolidinones	Carrageenan-induced paw edema	Significant reduction in paw edema	[17]
COX-1/COX-2 Inhibition	Potent inhibition, with some derivatives showing selectivity for COX-2	[15][16]
Thiazinanones	Acetylcholinesterase Inhibition	Exhibited inhibitory activity	[21]
Both	Acetylcholinesterase Inhibition	Both scaffolds showed activity, allowing for direct comparison of derivatives.	[21]

Mechanistic Insights: How They Work

Understanding the mechanism of action is paramount in drug development. The established mechanisms for thiazolidinones are more extensively documented than for thiazinanones.

DOT Diagram: Thiazolidinone Anti-inflammatory Mechanism

Caption: Simplified pathway of COX-2 inhibition by thiazolidinone derivatives.

Thiazolidinones exert their anti-inflammatory effects, in many cases, by directly inhibiting the COX-2 enzyme, which is responsible for the synthesis of pro-inflammatory prostaglandins.[15][16] In the context of diabetes, thiazolidinediones act as agonists of PPARγ, a nuclear receptor that regulates genes involved in glucose and lipid metabolism, and also modulates inflammatory responses.[1][18][19][20][22]

For thiazinanones, the mechanisms of action are less clearly defined across a broad range of activities. Their larger ring size and increased conformational flexibility may allow them to interact with a different set of biological targets or bind to the same targets in a different manner compared to thiazolidinones.

Experimental Protocols: A Guide for Your Research

To facilitate further research and direct comparison, we provide standardized protocols for key biological assays.

Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is indicative of cell viability and proliferation.[3][5][21][23][24][25]

DOT Diagram: MTT Assay Workflow

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Protocol:

• Animal Grouping: Divide rodents (rats or mice) into groups: vehicle control, positive control (e.g., indomethacin), and test compound groups. [26]2. Compound Administration: Administer the test compounds (thiazinanones and thiazolidinones) and control substances orally or intraperitoneally. [26][27]3. Induction of Edema: After a set time (e.g., 1 hour), inject a 1% solution of carrageenan in saline into the subplantar surface of the right hind paw of each animal. [28][29]4. Paw Volume Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection. [27]5. Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Conclusion and Future Directions

This guide provides a comparative overview of thiazinanones and thiazolidinones, highlighting the extensive body of research on thiazolidinones and the emerging potential of thiazinanones. While thiazolidinones have well-established activities and mechanisms of action in several therapeutic areas, the field of thiazinanone research is ripe for further exploration.

Key Takeaways:

• Thiazolidinones: A privileged scaffold with a wealth of data supporting its broad biological activities, particularly in anticancer, antimicrobial, and anti-inflammatory applications.

• Thiazinanones: A structurally related scaffold with demonstrated biological potential, though less explored. The larger, more flexible ring may offer opportunities to engage different biological targets or exhibit unique pharmacological profiles.

• Need for Direct Comparison: There is a clear need for more head-to-head comparative studies of thiazinanones and thiazolidinones in a wide range of biological assays to fully elucidate their relative strengths and weaknesses.

Researchers are encouraged to utilize the provided protocols to conduct their own comparative studies. Such research will be invaluable in unlocking the full therapeutic potential of both these important heterocyclic scaffolds and in guiding the rational design of next-generation therapeutics.

References

• AbdElHafez, O. M., et al. (2021).
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• Broth microdilution – Knowledge and References. (n.d.). Taylor & Francis.
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• COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). (n.d.). Assay Genie.
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• Application Note & Protocol: Evaluating the Cytotoxicity of Anticancer Agent 63 using the MTT Assay. (n.d.). Benchchem.
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• MTT Assay Protocol for Cell Viability and Prolifer
• κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. (2025).
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• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpret
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• Design, Synthesis, and Biological Activity of New Thiazolidine-4-One Derived from Symmetrical 4-Amino-1,2,4-Triazole. (2023). Chemical Methodologies.
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• Design, synthesis and biological evaluation of thiazolidinone derivatives as potential EGFR and HER-2 kinase inhibitors. (2010). PubMed.
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• MTT Cell Proliferation Assay. (n.d.).
• Novel Thiazolinone Derivatives: Synthesis, Biological Evaluation, and In Silico Studies. (2024).
• Current views on the mechanism of action of thiazolidinedione insulin sensitizers. (n.d.). PubMed.
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• SYNTHESIS AND BIOLOGICAL ACTIVITY OF SOME NEW 4- THIAZOLIDINONES. (n.d.). Connect Journals.
• Synthesis of thiazolidin-4-ones and thiazinan-4-ones from 1-(2-aminoethyl)pyrrolidine as acetylcholinesterase inhibitors. (2019). Taylor & Francis.
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• Design, Synthesis, Characterization, Molecular Docking, MM/GBSA and Biological Evaluation of Thiazolidinones Derivatives as Promising Antibacterial and Antifungal Agents. (2026).

• Synthesis and Antimicrobial Evaluation of Some New Thiazoline and Thiazolidinone Derivatives IncorporatingT[1][6][19]riazolo[1,5-a]benzimidazole. (n.d.). PMC.

• Thiazoles and Thiazolidinones as COX/LOX Inhibitors. (n.d.). PMC.
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• Synthesis, X-ray Analysis, Biological Evaluation and Molecular Docking Study of New Thiazoline Deriv
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• Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. (n.d.). MDPI.

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Safety & Regulatory Compliance

3-Methyl-2-thioxo-1,3-thiazinan-4-one proper disposal procedures

An Expert Guide to the Proper Disposal of 3-Methyl-2-thioxo-1,3-thiazinan-4-one

As a Senior Application Scientist, my priority extends beyond the successful application of our chemical entities to ensuring their safe handling and disposal, thereby safeguarding our researchers and the environment. This guide provides a comprehensive, step-by-step framework for the proper disposal of 3-Methyl-2-thioxo-1,3-thiazinan-4-one, a heterocyclic compound containing both sulfur and nitrogen. The procedures outlined here are grounded in established principles of chemical safety and waste management, designed to be both robust and scientifically sound.

Part 1: Immediate Safety and Waste Characterization

Before any disposal process begins, a thorough understanding of the material's potential hazards and the correct personal protective equipment (PPE) is essential. This initial phase ensures the safety of the handler and the correct classification of the waste stream.

Personal Protective Equipment (PPE)

Given the potential for skin and eye irritation, as well as unknown toxicity, the following PPE is mandatory when handling 3-Methyl-2-thioxo-1,3-thiazinan-4-one for disposal:

• Eye Protection: Chemical splash goggles are required at all times.[4][5]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for tears or punctures before use.[6]

• Body Protection: A lab coat must be worn to protect skin and clothing.[7][8]

• Work Area: All handling of the chemical waste should be performed within a certified chemical fume hood to minimize the risk of inhaling any powders or vapors.[9]

Waste Characterization

Proper disposal begins with correct classification. Based on its structure and data from analogous compounds, waste containing 3-Methyl-2-thioxo-1,3-thiazinan-4-one should be classified as follows:

Property	Classification & Justification
Physical State	Solid or solution (depending on experimental use).
Chemical Class	Non-halogenated, sulfur-containing organic waste.
Primary Hazard	Assumed to be toxic/harmful and an environmental hazard (aquatic toxicity).[2]
Reactivity	Considered stable. However, it must be segregated from strong oxidizing agents and strong acids/bases to prevent uncontrolled reactions.[10][11]

This characterization is critical because it dictates the segregation, storage, and ultimate disposal route. Under no circumstances should this chemical or its residues be disposed of down the drain. [9][12] Its heterocyclic structure suggests potential persistence in the environment, and its sulfur content can disrupt aquatic ecosystems.[13]

Part 2: Step-by-Step Disposal Protocol

The following protocol provides a clear workflow for the safe collection and disposal of waste containing 3-Methyl-2-thioxo-1,3-thiazinan-4-one.

Step 1: Segregation at the Source

Immediately upon generation, all waste streams containing 3-Methyl-2-thioxo-1,3-thiazinan-4-one must be segregated.

• Solid Waste: Collect pure, unadulterated solid compound, as well as contaminated consumables (e.g., weigh boats, gloves, paper towels), in a dedicated, clearly labeled solid waste container.

• Liquid Waste: If the compound is in a solvent, collect it in a dedicated liquid waste container for "Non-Halogenated Organic Waste." Do not mix with halogenated solvents, as this complicates and increases the cost of disposal.[9][14]

• Sharps: Any contaminated needles or sharp implements must be placed in a designated sharps container.[7]

The causality behind this stringent segregation is to prevent chemical reactions within the waste container and to ensure the waste is directed to the correct disposal facility. Mixing incompatible waste streams is a primary cause of laboratory accidents.[11]

Step 2: Containerization and Labeling

Proper containment and labeling are mandated by regulatory bodies and are essential for safety.

• Container Selection: Use a chemically compatible container (e.g., high-density polyethylene or glass for liquids, a lined cardboard box or plastic container for solids) with a secure, vapor-tight lid.[12]

• Labeling: The container must be labeled with a "Hazardous Waste" tag. The label must clearly state:

  • The full chemical name: "3-Methyl-2-thioxo-1,3-thiazinan-4-one"

  • All other components in the container (e.g., solvents, with percentages)

  • The primary hazards (e.g., "Toxic," "Environmental Hazard")

  • The date of accumulation start

Accurate labeling prevents accidental misuse and informs waste management professionals of the container's contents, ensuring their safety.[5]

Step 3: Storage Pending Disposal

Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• The storage area should have secondary containment (e.g., a spill tray) to capture any potential leaks.

• Store away from heat sources, direct sunlight, and incompatible chemicals like strong acids and oxidizers.[10][12]

• Ensure the container is kept closed at all times, except when adding waste.[5]

Step 4: Final Disposal

The final disposal of 3-Methyl-2-thioxo-1,3-thiazinan-4-one must be handled by trained professionals.

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection of the waste container.[9][15]

• Method of Destruction: The standard and most effective method for the final disposal of this type of organic chemical waste is high-temperature incineration at a licensed facility.[14] This process ensures the complete destruction of the compound into less harmful components.

Alternative "green chemistry" approaches like microbial degradation are being researched for sulfur heterocycles but are not yet standard practice for laboratory waste disposal.[16][17] Therefore, incineration remains the authoritative and compliant choice.

Part 3: Emergency Procedures for Spills

In the event of a spill, a swift and correct response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Don Appropriate PPE: Before attempting any cleanup, don the full PPE as described in section 1.1.

• Contain the Spill: For a solid spill, gently cover with an absorbent material to prevent dust from becoming airborne. For a liquid spill, surround the area with an absorbent dike (e.g., vermiculite or sand).[15]

• Clean Up: Carefully sweep or scoop the contained material into a designated hazardous waste container. Do not use a vacuum cleaner unless it is specifically designed for hazardous dust.

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol or acetone), followed by soap and water. Collect all cleanup materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS office, as required by institutional policy.

Disposal Decision Workflow

The following diagram illustrates the logical flow for making decisions regarding the disposal of 3-Methyl-2-thioxo-1,3-thiazinan-4-one waste.

Caption: Decision workflow for handling 3-Methyl-2-thioxo-1,3-thiazinan-4-one waste.

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Personal protective equipment for handling 3-Methyl-2-thioxo-1,3-thiazinan-4-one

An In-Depth Guide to Personal Protective Equipment for Handling 3-Methyl-2-thioxo-1,3-thiazinan-4-one

This document provides essential safety protocols and operational guidance for the handling and disposal of 3-Methyl-2-thioxo-1,3-thiazinan-4-one (C₅H₇NOS₂). Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on a thorough analysis of its structural components—a thiazinane ring and a thiourea derivative. This approach ensures a conservative and comprehensive strategy to mitigate potential risks in a laboratory setting. Adherence to these guidelines is critical for ensuring the safety of all research personnel.

Hazard Profile: An Assessment Based on Structural Analogs

Potential Hazards Include:

• Acute Toxicity: Thiourea derivatives can be harmful if swallowed.[1][2]

• Skin and Eye Irritation: Thiazinane compounds and other thiourea derivatives are known to cause skin and eye irritation.[3] Prolonged or repeated exposure may lead to skin sensitization or allergic reactions.[4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[3]

• Chronic Effects: Some thiourea compounds are suspected of causing cancer and have the potential to damage an unborn child.[1][6]

Due to these potential hazards, 3-Methyl-2-thioxo-1,3-thiazinan-4-one must be handled as a hazardous substance. All personnel must be trained on these potential risks before beginning any work.

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is required to create a robust barrier against potential exposure. The following table outlines the minimum required PPE for handling this compound.

Protection Type	Specification	Rationale
Eye and Face	Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield is required when there is a significant risk of splashes.[1][3][7]	Protects against accidental splashes of solutions and airborne powder, which can cause serious eye irritation or damage.
Hand Protection	Chemical-resistant nitrile or neoprene gloves.[1][6]	Prevents direct skin contact and potential chemical absorption. Nitrile offers broad protection against a variety of chemicals.[8][9] Always inspect gloves for tears or punctures before use.[1]
Body Protection	A fully buttoned laboratory coat. A chemically resistant apron should be worn over the lab coat when handling larger quantities or during procedures with a high splash potential.[3]	Protects skin and personal clothing from contamination.
Respiratory	A NIOSH-approved particulate respirator (e.g., N95 or better) is mandatory when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of dust.[1][6]	Minimizes the risk of inhaling fine particles, which can cause respiratory irritation.

Operational Plan: From Preparation to Disposal

A systematic workflow is essential for minimizing exposure and ensuring a safe laboratory environment. All handling of 3-Methyl-2-thioxo-1,3-thiazinan-4-one solid should ideally be performed within a certified chemical fume hood.[1][3]

PPE Donning and Doffing Protocol

Donning (Putting On) Sequence:

• Lab Coat: Put on a clean, fully-buttoned lab coat.

• Respirator (if required): Perform a fit check to ensure a proper seal.

• Eye and Face Protection: Put on safety goggles. If needed, place a face shield over the goggles.

• Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off) Sequence: This sequence is designed to prevent cross-contamination.

• Gloves: Remove gloves using a glove-to-glove technique (peeling them off without touching the outside with bare skin). Dispose of them immediately in the designated hazardous waste container.

• Lab Coat: Remove the lab coat by rolling it outwards, ensuring the contaminated exterior does not touch your clothes.

• Face Shield and Goggles: Remove by handling the strap; avoid touching the front surface.

• Respirator: Remove the respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[5][7][10]

Safe Handling Workflow

The following diagram outlines the critical decision points and procedural flow for safely handling 3-Methyl-2-thioxo-1,3-thiazinan-4-one.

Caption: PPE and Safe Handling Workflow.

Disposal Plan

Proper disposal is a critical final step to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: All solid materials contaminated with 3-Methyl-2-thioxo-1,3-thiazinan-4-one, including gloves, weigh boats, and paper towels, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[6]

• Liquid Waste: Any solutions containing the compound should be collected in a separate, sealed, and labeled hazardous waste container. Do not pour any waste down the drain.[3][6]

• Labeling: Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "3-Methyl-2-thioxo-1,3-thiazinan-4-one," and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Final Disposal: Arrange for waste pickup and disposal through your institution's EHS office or a licensed chemical waste contractor.[3]

By rigorously adhering to these guidelines, researchers can create a safe and controlled environment for working with 3-Methyl-2-thioxo-1,3-thiazinan-4-one, protecting themselves, their colleagues, and the environment.

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• 7-Nitro-3,4-dihydro-2H-1,4-benzothiazine - SAFETY DATA SHEET.
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